1-Allyl-3-[2-(4-ethyl-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one

• Molecular Formula: C21H21NO3
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1-prop-2-enylindol-2-one
• InChI: InChI=1S/C21H21NO3/c1-3-13-22-18-8-6-5-7-17(18)21(25,20(22)24)14-19(23)16-11-9-15(4-2)10-12-16/h3,5-12,25H,1,4,13-14H2,2H3
• InChI Key: JKQSOEXJJMOKKR-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC=C)O

Description

1-Allyl-3-[2-(4-ethyl-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It belongs to the class of indole derivatives and has been studied extensively for its potential use as a therapeutic agent.

Mechanism of Action

The mechanism of action of 1-Allyl-3-[2-(4-ethyl-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one is not fully understood. However, studies have suggested that this compound induces apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory properties. Further studies are needed to fully understand the mechanism of action of this compound.
Biochemical and Physiological Effects:
1-Allyl-3-[2-(4-ethyl-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and exhibit antifungal activity. Additionally, this compound has been shown to have antioxidant properties and may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Allyl-3-[2-(4-ethyl-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one in lab experiments is its potential pharmacological properties. It has been shown to exhibit anticancer, anti-inflammatory, and antifungal activity, which makes it a promising candidate for further research. However, a limitation of using this compound is its complex synthesis method, which may make it difficult to obtain in large quantities for lab experiments.

Future Directions

There are several future directions for the study of 1-Allyl-3-[2-(4-ethyl-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one. One potential direction is the development of this compound as a therapeutic agent for cancer, inflammation, and fungal infections. Further studies are needed to fully understand the mechanism of action of this compound and to optimize its pharmacological properties. Additionally, studies are needed to determine the toxicity and safety of this compound in animal models. Overall, the study of 1-Allyl-3-[2-(4-ethyl-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one has the potential to lead to the development of new therapeutic agents for a range of diseases.

Synthesis Methods

The synthesis of 1-Allyl-3-[2-(4-ethyl-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one involves the reaction of 1,3-dihydro-2H-indol-2-one with allyl bromide in the presence of potassium carbonate. The resulting product is then reacted with 4-ethylbenzoyl chloride in the presence of triethylamine to obtain the final product. The synthesis of this compound is a multistep process and requires expertise in organic chemistry.

Scientific Research Applications

1-Allyl-3-[2-(4-ethyl-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one has been studied for its potential pharmacological properties. It has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. It has also been studied for its potential use as an anti-inflammatory agent and has shown promising results in animal studies. Additionally, this compound has been studied for its potential use as an antifungal agent.